Cas no 31169-26-3 (7-nitro-3H,4H-thieno3,2-dpyrimidin-4-one)

7-nitro-3H,4H-thieno3,2-dpyrimidin-4-one structure
31169-26-3 structure
Product Name:7-nitro-3H,4H-thieno3,2-dpyrimidin-4-one
CAS No:31169-26-3
MF:C6H3N3O3S
MW:197.171319246292
MDL:MFCD25962150
CID:3036648
PubChem ID:136659815
Update Time:2025-04-21

7-nitro-3H,4H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 7-nitro-3H-thieno[3,2-d]pyrimidin-4-one
    • 7-nitro-3H-thieno[3,2-d]pyrimidin-4-one; 7-Nitro-4-oxo-3,4-dihydro-thieno(3,2-d)pyrimidin
    • 7-nitro-3H,4H-thieno3,2-dpyrimidin-4-one
    • EN300-23237908
    • TQR1276
    • DB-208046
    • G48188
    • Z3300743716
    • 7-nitrothieno[3,2-d]pyrimidin-4(3H)-one
    • 31169-26-3
    • CHEMBL4468059
    • 7-nitro-3H,4H-thieno[3,2-d]pyrimidin-4-one
    • MDL: MFCD25962150
    • Inchi: 1S/C6H3N3O3S/c10-6-5-4(7-2-8-6)3(1-13-5)9(11)12/h1-2H,(H,7,8,10)
    • InChI Key: PLKWQRHNLGHSIF-UHFFFAOYSA-N
    • SMILES: S1C=C(C2=C1C(NC=N2)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 196.99000
  • Monoisotopic Mass: 196.98951214Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • PSA: 119.81000
  • LogP: 1.41600

7-nitro-3H,4H-thieno3,2-dpyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-23237908-0.05g
7-nitro-3H,4H-thieno[3,2-d]pyrimidin-4-one
31169-26-3 95.0%
0.05g
$97.0 2025-02-20
Enamine
EN300-23237908-0.1g
7-nitro-3H,4H-thieno[3,2-d]pyrimidin-4-one
31169-26-3 95.0%
0.1g
$144.0 2025-02-20
Enamine
EN300-23237908-0.25g
7-nitro-3H,4H-thieno[3,2-d]pyrimidin-4-one
31169-26-3 95.0%
0.25g
$206.0 2025-02-20
Enamine
EN300-23237908-0.5g
7-nitro-3H,4H-thieno[3,2-d]pyrimidin-4-one
31169-26-3 95.0%
0.5g
$391.0 2025-02-20
Enamine
EN300-23237908-1.0g
7-nitro-3H,4H-thieno[3,2-d]pyrimidin-4-one
31169-26-3 95.0%
1.0g
$513.0 2025-02-20
Enamine
EN300-23237908-2.5g
7-nitro-3H,4H-thieno[3,2-d]pyrimidin-4-one
31169-26-3 95.0%
2.5g
$1008.0 2025-02-20
Enamine
EN300-23237908-5.0g
7-nitro-3H,4H-thieno[3,2-d]pyrimidin-4-one
31169-26-3 95.0%
5.0g
$1488.0 2025-02-20
Enamine
EN300-23237908-10.0g
7-nitro-3H,4H-thieno[3,2-d]pyrimidin-4-one
31169-26-3 95.0%
10.0g
$2209.0 2025-02-20
Enamine
EN300-23237908-1g
7-nitro-3H,4H-thieno[3,2-d]pyrimidin-4-one
31169-26-3 95%
1g
$513.0 2023-09-15
Enamine
EN300-23237908-5g
7-nitro-3H,4H-thieno[3,2-d]pyrimidin-4-one
31169-26-3 95%
5g
$1488.0 2023-09-15
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